Cas no 339098-92-9 (2-5-(2-Fluorobenzoyl)-2-thienylacetic acid)

• Product Name: 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid
• CAS No: 339098-92-9
• MF: C₁₃H₉FO₃S
• MW: 264.272166013718
• MDL: MFCD00664635
• CID: 2192849
• Update Time: 2025-06-11

2-5-(2-Fluorobenzoyl)-2-thienylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 5-(2-fluorobenzoyl)-
• 2-[5-(2-fluorobenzoyl)-2-thienyl]acetic acid
• 2-[5-(2-fluorobenzoyl)thiophen-2-yl]acetic acid
• SMR000126563
• Oprea1_765490
• MLS000594383
• HMS2350A06
• 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid

• MDL： MFCD00664635
• Inchi： 1S/C13H9FO3S/c14-10-4-2-1-3-9(10)13(17)11-6-5-8(18-11)7-12(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： VJPVYTCBVKLUMH-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2F)=O)=CC=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid

Comprehensive Overview of 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid (CAS No. 339098-92-9)

2-5-(2-Fluorobenzoyl)-2-thienylacetic acid (CAS No. 339098-92-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thienylacetic acid backbone and fluorobenzoyl substitution, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which combines a thiophene ring with a fluorinated benzoyl group, makes it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for fluorinated compounds like 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition. The compound's ability to modulate biological pathways has made it a subject of study in cancer research, inflammatory diseases, and neurological disorders. These areas align with current trends in precision medicine and personalized therapeutics, which dominate today's scientific discourse.

The synthesis of 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid involves multi-step organic reactions, including Friedel-Crafts acylation and carboxylic acid functionalization. Its CAS No. 339098-92-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's purity and stability are critical for reproducibility in experiments, a topic frequently searched by laboratory professionals and QC analysts.

From an industrial perspective, 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have led to increased searches for eco-friendly solvents and catalytic methods to produce such compounds. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the realm of intellectual property, CAS No. 339098-92-9 is frequently cited in patents related to small-molecule drugs and bioconjugates. Its structural versatility allows for modifications that can lead to new chemical entities (NCEs) with improved efficacy. This has sparked discussions in pharma forums and research publications about its potential to address drug resistance and undruggable targets.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid. These methods are often queried by analytical chemists seeking optimal protocols for quantification and impurity profiling. The compound's chromatographic behavior and spectral properties are also topics of interest in method development circles.

As the scientific community continues to explore fluorine chemistry, compounds like 2-5-(2-Fluorobenzoyl)-2-thienylacetic acid will remain at the forefront of innovation. Its relevance to medicinal chemistry, materials science, and agricultural chemistry ensures its place in ongoing research. For those interested in structure-activity relationships (SAR) or molecular docking, this compound offers a rich template for further exploration.